Cas no 1256809-31-0 (5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core substituted with a chloro group at the 5-position and a trifluoromethyl group at the 3-position. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers a reactive site for further functionalization. Its rigid fused-ring system is advantageous in the design of bioactive molecules, particularly in kinase inhibitors and other targeted therapies. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine structure

1256809-31-0 structure

Product Name:5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

CAS No:1256809-31-0

MF:C₈H₄ClF₃N₂

MW:220.578970909119

CID:1088969

PubChem ID:71721070

Update Time:2025-05-28

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
- DTXSID00856928
- 1256809-31-0
- Inchi： 1S/C8H4ClF3N2/c9-4-1-5-6(8(10,11)12)3-14-7(5)13-2-4/h1-3H,(H,13,14)
- InChI Key： FMRPWBQJBVTFLJ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C(=C1)C(C(F)(F)F)=CN2

Computed Properties

Exact Mass: 220.0015103g/mol
Monoisotopic Mass: 220.0015103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

5-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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Chemenu	CM149690-1g	5-chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1256809-31-0	95%	1g	$1062	2021-06-09
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